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Introduction

Salicylic acid (SA), a phenolic phytohormone, is a key regulator of plant defense responses
against a wide range of pathogens.[1] Exogenous application of SA can induce systemic
acquired resistance (SAR), a long-lasting and broad-spectrum immunity that protects plants
from subsequent infections.[2][3] These application notes provide detailed protocols for the
preparation and application of salicylic acid to induce plant defense mechanisms, along with a
summary of expected quantitative outcomes and a depiction of the underlying signaling
pathway.

Salicylic Acid Signaling Pathway

Upon pathogen recognition, plants synthesize SA, which triggers a signaling cascade leading
to the activation of defense genes.[4] A key player in this pathway is the NONEXPRESSER OF
PATHOGENESIS-RELATED GENES1 (NPR1) protein.[5][6] In the absence of SA, NPR1 exists
as an oligomer in the cytoplasm.[7] Increased SA levels lead to the monomerization of NPR1
and its translocation to the nucleus.[7] In the nucleus, NPR1 interacts with TGA transcription
factors to induce the expression of defense-related genes, including Pathogenesis-Related
(PR) genes.[7][8]
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Need Custom Synthesis?

Email: info@benchchem.com or Request Quote Online.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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